Cas no 1807021-01-7 (2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid)
2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid
-
- Inchi: 1S/C10H7F3N2O2S/c11-10(12,13)18-7-1-5(3-14)8(9(16)17)6(2-7)4-15/h1-2H,3,14H2,(H,16,17)
- InChI Key: IKFNSKCOAUCVRV-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C=C(C#N)C(C(=O)O)=C(CN)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 366
- XLogP3: -0.5
- Topological Polar Surface Area: 112
2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018921-250mg |
2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid |
1807021-01-7 | 97% | 250mg |
470.40 USD | 2021-06-18 | |
| Alichem | A015018921-500mg |
2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid |
1807021-01-7 | 97% | 500mg |
863.90 USD | 2021-06-18 | |
| Alichem | A015018921-1g |
2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid |
1807021-01-7 | 97% | 1g |
1,460.20 USD | 2021-06-18 |
2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
Additional information on 2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid
Introduction to 2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid (CAS No. 1807021-01-7)
2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1807021-01-7, features a complex molecular structure that combines several functional groups, making it a promising candidate for various biochemical applications. The presence of an amine group, a cyano group, and a trifluoromethylthio group on a benzoic acid backbone imparts distinct chemical properties that are highly relevant to modern drug discovery and development.
The benzoic acid core is a well-known scaffold in medicinal chemistry, frequently utilized due to its stability and biocompatibility. The introduction of the amine group at the 2-position enhances the compound's potential as a precursor for further derivatization, enabling the synthesis of more complex molecules. This modification is particularly valuable in the development of peptidomimetics and protein-protein interaction inhibitors, where amine-functionalized compounds play a crucial role.
The cyano group at the 6-position adds another layer of reactivity, allowing for further functionalization through nucleophilic substitution reactions. This feature is particularly useful in constructing heterocyclic structures, which are prevalent in many bioactive molecules. Additionally, the trifluoromethylthio group at the 4-position introduces electronic and steric effects that can modulate the pharmacokinetic properties of the compound. Trifluoromethylthio groups are known to enhance metabolic stability and binding affinity, making them highly sought after in drug design.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have suggested that 2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. These findings align with ongoing research efforts aimed at identifying novel therapeutic agents with improved efficacy and reduced side effects.
In vitro studies have begun to explore the potential of this compound as an intermediate in the synthesis of novel antibiotics. The structural features of 2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid suggest that it could be modified to target bacterial cell wall biosynthesis or other critical metabolic pathways. Such modifications could lead to the development of next-generation antibiotics capable of overcoming existing resistance mechanisms.
The trifluoromethylthio group, in particular, has been identified as a key pharmacophore in several FDA-approved drugs due to its ability to enhance binding affinity and metabolic stability. By incorporating this moiety into 2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid, researchers aim to leverage these properties for the development of more potent and selective therapeutic agents.
Furthermore, the cyano group provides a site for further chemical modification, allowing for the introduction of additional functional groups such as carboxylic acids or esters. These modifications can be tailored to enhance solubility, bioavailability, or tissue distribution, thereby optimizing the pharmacokinetic profile of derived compounds.
The amine group at the 2-position also offers opportunities for conjugation with other biomolecules, such as peptides or nucleotides. This capability is particularly relevant in the field of nucleic acid-based therapeutics, where amine-functionalized compounds are used as carriers or modifiers for gene delivery systems.
Recent patents have highlighted the utility of 2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid as a building block for novel heterocyclic scaffolds. These scaffolds are being explored for their potential applications in treating neurological disorders, cancer, and autoimmune diseases. The structural complexity of this compound allows for fine-tuning its biological activity through strategic modifications, making it a versatile tool in medicinal chemistry.
The growing interest in fluorinated compounds stems from their unique electronic properties and their ability to modulate drug-receptor interactions. The trifluoromethylthio group is known to increase lipophilicity and binding affinity, while also providing resistance against metabolic degradation. These characteristics make 2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid an attractive candidate for further development.
As computational methods continue to evolve, so does our ability to predict and optimize the biological activity of complex molecules like 2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid. High-throughput screening (HTS) and machine learning algorithms are being employed to identify promising derivatives with enhanced therapeutic potential.
In conclusion, 2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid represents a fascinating compound with multiple functional groups that offer diverse opportunities for chemical modification and biological application. Its potential as an intermediate in drug discovery underscores its importance in modern pharmaceutical research. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly critical role in developing innovative therapies for various diseases.
1807021-01-7 (2-Aminomethyl-6-cyano-4-(trifluoromethylthio)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)